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Compound of Interest

Compound Name: 2-Amino-3,5-difluorobenzonitrile

Cat. No.: B1283290 Get Quote

Essential Safety and Handling Guide for 2-
Amino-3,5-difluorobenzonitrile
Disclaimer: No specific Safety Data Sheet (SDS) for 2-Amino-3,5-difluorobenzonitrile (CAS

No. 126674-94-0) was located. The following guidance is synthesized from SDSs of structurally

similar compounds, including other aminofluorobenzonitriles and difluorobenzonitriles. This

information should be used as a precautionary guide; a comprehensive, substance-specific risk

assessment should be conducted before handling.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 2-Amino-3,5-difluorobenzonitrile. It offers

procedural guidance for safe operations and disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
Based on analogous compounds, 2-Amino-3,5-difluorobenzonitrile is anticipated to be

hazardous. The primary hazards include acute toxicity if swallowed, inhaled, or in contact with

skin, as well as potential for serious eye and skin irritation.[1][2][3] Appropriate personal

protective equipment is mandatory to minimize exposure.

Summary of Recommended Personal Protective Equipment
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or a

face shield that complies with

OSHA's 29 CFR 1910.133 or

European Standard EN166.[1]

[3]

Protects against dust particles

and chemical splashes.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Gloves

must be inspected before use.

Prevents skin contact and

absorption.

Skin and Body Protection

Lab coat, long-sleeved

clothing, or chemical-resistant

suit.[1][3]

Minimizes skin exposure to the

chemical.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator if dust is generated

or if working in a poorly

ventilated area.[1][3]

Prevents inhalation of harmful

dust.

Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Operational Plan:

Preparation:

Ensure a safety shower and eyewash station are readily accessible and operational.[4]

Work in a well-ventilated area, preferably within a chemical fume hood.[1][4]

Gather all necessary PPE and ensure it is in good condition.

Handling:
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Avoid all personal contact with the substance, including inhalation of dust.[3]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling.[1]

Avoid the formation of dust.[1][2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][3]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[3]

Accidental Release and Disposal
In the event of a spill or at the end of the chemical's lifecycle, proper containment and disposal

are essential.

Accidental Release Measures:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Containment:

Wear appropriate PPE.

Sweep up the spilled solid material, avoiding dust generation.[3]

Collect the material in a suitable, labeled container for disposal.

Disposal Plan:

Dispose of the chemical and its container in accordance with all local, state, and federal

regulations.
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Contact a licensed professional waste disposal service.

Experimental Workflow and Safety Diagram
The following diagram illustrates the logical flow for the safe handling of 2-Amino-3,5-
difluorobenzonitrile.
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Caption: Workflow for Safe Handling of 2-Amino-3,5-difluorobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

